Cas no 1702989-72-7 (3-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1702989-72-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6192796
• PubChem ID: 165847787
• Update Time: 2025-06-15

3-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1850601
• 1702989-72-7

• Inchi： 1S/C13H17NO/c1-13(2)11(12(13)14)9-3-4-10-8(7-9)5-6-15-10/h3-4,7,11-12H,5-6,14H2,1-2H3
• InChI Key： BDEWKOLIYBOKOV-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1702989-72-7)

The compound 3-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1702989-72-7) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive cyclopropane and dihydrobenzofuran moieties contribute to its potential biological activity, making it a subject of study for applications in drug discovery and material science. Researchers are particularly intrigued by its amine functional group, which often plays a critical role in interactions with biological targets.

In recent years, the demand for novel small-molecule compounds with tailored properties has surged, driven by advancements in precision medicine and sustainable agriculture. 3-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine aligns with these trends due to its potential as a bioactive scaffold. Its structural rigidity and lipophilicity make it a candidate for modulating protein-protein interactions, a hot topic in drug design and chemical biology.

The synthesis of CAS No. 1702989-72-7 involves multi-step organic reactions, often leveraging catalyzed cyclopropanation and aromatic coupling techniques. These methods are frequently discussed in green chemistry forums, as researchers seek to minimize environmental impact while maintaining high yields. The compound’s stability under physiological conditions is another area of exploration, particularly for applications in central nervous system (CNS) therapeutics, where blood-brain barrier permeability is a key consideration.

From an industrial perspective, 3-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine has been evaluated for its potential in crop protection formulations. Its heterocyclic framework is reminiscent of natural product derivatives, which are increasingly favored in eco-friendly pesticides. This aligns with global efforts to reduce reliance on synthetic chemicals with high ecological toxicity, a recurring theme in agricultural innovation discussions.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, techniques widely covered in analytical chemistry literature. The pharmacokinetic profile of CAS No. 1702989-72-7 remains an active research area, with preliminary studies suggesting favorable metabolic stability—a trait highly sought after in lead optimization phases.

In the context of intellectual property, patents referencing 3-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropan-1-amine often highlight its utility in combinatorial chemistry libraries. This reflects the growing emphasis on diverse compound collections for high-throughput screening, a strategy pivotal to modern drug discovery pipelines. The compound’s molecular weight and polar surface area further comply with Lipinski’s Rule of Five, a benchmark for orally bioavailable drugs.

As the scientific community continues to explore CAS No. 1702989-72-7, its versatility underscores the importance of structure-activity relationship (SAR) studies. Whether in neuropharmacology or agrochemical development, this compound exemplifies the intersection of chemical innovation and practical application. Future research may uncover additional roles for this molecule, particularly in emerging fields like proteolysis-targeting chimeras (PROTACs) or bioconjugation chemistry.